Cas no 1797660-84-4 (3-cyclohexyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}propanamide)

• Product Name: 3-cyclohexyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}propanamide
• CAS No: 1797660-84-4
• MF: C₁₈H₂₈N₄O₂
• MW: 332.440524101257
• CID: 5372319
• Update Time: 2025-08-05

3-cyclohexyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-N-[(4-morpholin-4-ylpyrimidin-2-yl)methyl]propanamide
• 3-cyclohexyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}propanamide

• Inchi： 1S/C18H28N4O2/c23-18(7-6-15-4-2-1-3-5-15)20-14-16-19-9-8-17(21-16)22-10-12-24-13-11-22/h8-9,15H,1-7,10-14H2,(H,20,23)
• InChI Key： MJFMDJRTJKPRKO-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC(N2CCOCC2)=N1)(=O)CCC1CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-cyclohexyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}propanamide

Professional Introduction to Compound with CAS No. 1797660-84-4 and Product Name: 3-cyclohexyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}propanamide

The compound with the CAS number 1797660-84-4 and the product name 3-cyclohexyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular framework incorporates several key functional groups, including a cyclohexyl moiety, a morpholine ring, and a pyrimidine core, which contribute to its unique chemical properties and biological activities.

Recent research in the field of cheminformatics has highlighted the importance of multifunctional scaffolds in designing novel therapeutic agents. The presence of the 3-cyclohexyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}propanamide structure suggests that this compound may exhibit a range of pharmacological effects. Specifically, the morpholine group is known to enhance solubility and bioavailability, while the pyrimidine ring is frequently associated with antiviral and anticancer properties. These features make the compound a promising candidate for further investigation in drug discovery.

In the context of modern pharmaceutical research, the development of small molecules with tailored biological activities is crucial for addressing unmet medical needs. The 3-cyclohexyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}propanamide molecule has been studied for its potential role in modulating various cellular pathways. Preliminary studies indicate that it may interfere with key enzymes involved in signal transduction, making it a candidate for therapeutic intervention in diseases such as cancer and inflammatory disorders. The cyclohexyl substituent further contributes to the compound's steric properties, influencing its binding affinity to biological targets.

The synthesis of 3-cyclohexyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}propanamide involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the pyrimidine core, while nucleophilic substitution reactions have been employed to introduce the morpholine group. These synthetic strategies underscore the importance of innovation in chemical synthesis for developing complex molecules.

Computational modeling has played a pivotal role in understanding the interactions between 3-cyclohexyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}propanamide and its biological targets. Molecular docking studies have revealed that this compound can bind effectively to several protein receptors, suggesting multiple modes of action. These findings are consistent with experimental observations that have shown promising results in preclinical trials. The ability of the compound to interact with multiple targets makes it an attractive candidate for developing combination therapies, which are increasingly recognized as effective strategies in modern medicine.

The pharmacokinetic profile of 3-cyclohexyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}propanamide is another critical aspect that has been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The morpholine group enhances oral bioavailability, while the cyclohexyl moiety contributes to metabolic stability. These characteristics are essential for ensuring that the compound reaches therapeutic levels in vivo and remains active for an appropriate duration.

Future directions in the study of 3-cyclohexyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}propanamide include exploring its potential in clinical applications. Phase I clinical trials are planned to evaluate its safety and tolerability in human subjects. Concurrently, efforts are underway to optimize its chemical structure to enhance efficacy and minimize side effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic benefits.

The broader significance of compounds like 3-cyclohexyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}propanamide lies in their contribution to advancing our understanding of disease mechanisms at a molecular level. By targeting specific biological pathways, these molecules offer new insights into how diseases develop and progress. This knowledge is invaluable for developing innovative treatment strategies that address the root causes of illness rather than merely alleviating symptoms.

In conclusion, 3-cyclohexyl-N-{[4-(morpholin-4-ytl)pyrimidin~2-ytl)methvl}propanamide represents a significant milestone in pharmaceutical chemistry. Its complex molecular structure, coupled with promising biological activities, positions it as a valuable tool for drug discovery and development. Ongoing research efforts aim to harness its full potential for therapeutic applications, ultimately benefiting patients worldwide.